Methyl 2-{[2-(4-methoxyphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate

• IUPAC Name: methyl 2-[[3-(4-methoxyphenyl)-2-oxo-1,4,8-triazaspiro[4.5]dec-3-en-8-yl]sulfonyl]benzoate
• InChI: InChI=1S/C22H23N3O6S/c1-30-16-9-7-15(8-10-16)19-20(26)24-22(23-19)11-13-25(14-12-22)32(28,29)18-6-4-3-5-17(18)21(27)31-2/h3-10H,11-14H2,1-2H3,(H,24,26)
• InChI Key: ASFVSKNBOLHIDO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC3(CCN(CC3)S(=O)(=O)C4=CC=CC=C4C(=O)OC)NC2=O
• Molecular Formula: C22H23N3O6S
• Molecular Weight: 457.5 g/mol
• CAS No.: 1358651-27-0

Description

Methyl 2-{[2-(4-methoxyphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate is a useful research compound. Its molecular formula is C22H23N3O6S and its molecular weight is 457.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Process Optimization and Synthesis

• Methyl 2-methoxy-5-aminosulfonyl benzoate, a related compound, has been synthesized from salicylic acid, showing a pathway for the synthesis of complex molecules that could be relevant to the target compound. This synthesis process underscores the importance of optimizing reaction conditions to improve yields and efficiency, which may be applicable in the synthesis or application of the target compound (Xu et al., 2018).

Antimicrobial Applications

• Compounds with a similar structural motif, specifically involving methoxyphenyl and sulfonamide groups, have been explored for their antimicrobial properties. For example, novel triazolo-3-ones and their corresponding sulfones demonstrated significant antibacterial activity, indicating potential for the target compound in antimicrobial research (Patil et al., 2010).

Herbicidal Activities

• The photolysis and degradation of tribenuron-methyl, a sulfonylurea herbicide with a similar methoxy and sulfonylbenzoate structure, have been studied. This research provides insights into the environmental stability and degradation pathways of such compounds, which could be relevant for understanding the environmental behavior of the target compound (Bhattacharjeel & Dureja, 2002).

Anticancer Research

• In another study, hybrids of aspirin bearing nitric oxide and hydrogen sulfide-releasing moieties were synthesized and evaluated for their anti-inflammatory and anticancer properties. This highlights the potential of modifying existing molecules with additional functional groups to enhance their biological activity, a strategy that could be applied to the compound for exploring its anticancer potential (Kodela et al., 2012).